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Abstract

Tetrapropylammonium iodide (TPAI) is a quaternary ammonium salt with significant
applications across various scientific disciplines. This technical guide provides an in-depth
overview of its chemical and physical properties, synthesis and purification protocols, and key
applications, with a focus on its role as a phase-transfer catalyst and a component in materials
science. This document is intended to serve as a comprehensive resource for researchers,
scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Tetrapropylammonium iodide, with the chemical formula Ci2HzslIN, is a white to off-white
crystalline solid.[1] It is a quaternary ammonium salt consisting of a central nitrogen atom
bonded to four propyl groups and an iodide anion.[1] This structure imparts unique
physicochemical properties that are valuable in a wide range of chemical applications.[2]

Physical Properties

The key physical properties of tetrapropylammonium iodide are summarized in the table
below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b146149?utm_src=pdf-interest
https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C631403&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C631403&Mask=80
https://www.benchchem.com/product/b146149
https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C12H2sIN [3]
Molecular Weight 313.26 g/mol [3]
Appearance White to off-white crystalline o
solid
Melting Point 280-285 °C (decomposes) [4]
Density 1.313 g/cm3 [5]
Vapor Pressure 0.00000001 mmHg [6]
Solubility in Water Soluble [7]
Sensitivity Hygroscopic [8]

Solubility

Tetrapropylammonium iodide's solubility is a critical factor in its application, particularly in
phase-transfer catalysis and as an electrolyte. It is generally soluble in polar solvents due to its
ionic nature.[6]
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Solubility ( g/100 g of
Solvent Reference
solvent) at 25°C

Methanol 124.06 9]
Ethanol 30.34 [9]
Acetonitrile 27.8 [9]
Chloroform 54.6 9]
Water 18.64 [9]
Acetone 5.15 9]
1-Butanol 6.5 9]
Benzonitrile 8.4 [9]
Nitrobenzene 4.8 9]
Nitromethane 195 [9]
Ethyl Acetate 0.07 [9]

Crystal Structure

The crystal structure of tetrapropylammonium iodide has been determined, providing insight
into its solid-state properties.

Crystal System Orthorhombic [6]
Space Group P212121 [6]
, a=14.037A, b=11.7160 A, c
Lattice Parameters [6]
=9.3020 A
Angles a=90° B=90°y=90° [6]

Synthesis and Purification
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Tetrapropylammonium iodide is typically synthesized via two primary methods: the
Menshutkin reaction and the neutralization of tetrapropylammonium hydroxide.

Synthesis Protocols

2.1.1. Menshutkin Reaction (Alkylation of Tripropylamine)

This is the most common method for preparing tetrapropylammonium iodide, involving the
reaction of tripropylamine with 1-iodopropane.[2]

e Reaction: (CH3CH2CHz)sN + CH3sCH2CH:zl - (CH3CH2CH2)aN*1~
 Protocol:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
tripropylamine in a suitable polar aprotic solvent (e.g., acetonitrile or acetone) or proceed
without a solvent.[2]

o Add a stoichiometric equivalent of 1-iodopropane to the flask.

o Heat the reaction mixture to reflux and maintain for several hours. The reaction progress
can be monitored by techniques such as thin-layer chromatography.

o Upon completion, the product often precipitates out of the solution upon cooling. If no
precipitate forms, the solvent can be removed under reduced pressure.

o The crude product is then collected for purification. Yields for this reaction are typically
high, often in the range of 85-90%.[2]

2.1.2. Neutralization of Tetrapropylammonium Hydroxide

This method is employed when a high-purity product is desired, as the by-product is water,
which is easily removed.[2]

e Reaction: (CH3CH2CHz2)aN*OH~ + HI - (CH3CH2CH2)aN*I~ + H20

e Protocol:
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In a beaker, dissolve tetrapropylammonium hydroxide in water.

[e]

o

Slowly add a stoichiometric amount of hydroiodic acid while stirring. The reaction is an
acid-base neutralization.

The resulting solution is an aqueous solution of tetrapropylammonium iodide.

o

[¢]

The water is removed under reduced pressure to yield the solid product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146149#tetrapropylammonium-iodide-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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